DNA-dependent protein kinase catalytic subunit (2836-2844)
Description
DNA-dependent protein kinase catalytic subunit
Scientific Research Applications
1. DNA Repair and Non-Homologous End Joining
DNA-PKcs plays a crucial role in DNA repair, particularly in non-homologous end joining (NHEJ), the primary pathway for repairing ionizing radiation-induced DNA double-strand breaks in human cells. This function is central to maintaining genomic stability and cell viability (Jette & Lees-Miller, 2015).
2. Cancer Progression and Therapy
DNA-PKcs has been identified as a key player in cancer, influencing tumor development and progression. Its expression and activity are often deregulated in various cancers, making it a target for therapeutic strategies in oncology (Dylgjeri & Knudsen, 2021).
3. Regulation of Mitosis
Recent findings suggest that DNA-PKcs is involved in regulating mitosis. It interacts with and modulates the activity of key proteins involved in cell cycle progression, highlighting its role beyond DNA repair (Lee et al., 2015).
4. Osteoblastogenesis and Bone Health
In the context of bone health, DNA-PKcs negatively regulates osteoblast differentiation. Inhibitors of DNA-PKcs have shown potential in enhancing bone biomechanical properties, suggesting a therapeutic role in bone regeneration and metabolic bone diseases (Farhat et al., 2020).
5. Ribosomal RNA Processing and Hematopoiesis
DNA-PKcs contributes to ribosomal RNA (rRNA) biogenesis and hematopoiesis, indicating its role in cellular processes beyond DNA repair (Shao et al., 2020).
6. Role in Energy Metabolism and Aging
This kinase has been implicated in processes related to energy metabolism and aging. It responds to insulin signaling and has been linked to mitochondrial loss and weight gain with age (Chung, 2018).
7. Acute Kidney Injury
DNA-PKcs is involved in the tubular damage occurring during acute kidney injury (AKI), suggesting its role in organ-specific pathologies and potential as a therapeutic target in AKI management (Wang et al., 2022).
properties
sequence |
LLQDFNRFL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
DNA-dependent protein kinase catalytic subunit (2836-2844) |
Origin of Product |
United States |
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